Cas no 1272542-12-7 (1-Ethoxy-4-(pentafluorosulfanyl)benzene)

• Product Name: 1-Ethoxy-4-(pentafluorosulfanyl)benzene
• CAS No: 1272542-12-7
• MF: C₈H₉F₅OS
• MW: 248.213478803635
• MDL: MFCD22479165
• CID: 4585380
• Update Time: 2025-05-23

1-Ethoxy-4-(pentafluorosulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-4-(pentafluorosulfanyl)benzene

• MDL： MFCD22479165
• Inchi： 1S/C8H9F5OS/c1-2-14-7-3-5-8(6-4-7)15(9,10,11,12)13/h3-6H,2H2,1H3
• InChI Key： OCZFJHFFKWMEAX-UHFFFAOYSA-N
• SMILES： C1(OCC)=CC=C(S(F)(F)(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Ethoxy-4-(pentafluorosulfanyl)benzene

1-Ethoxy-4-(Pentafluorosulfanyl)Benzene: A Comprehensive Overview

1-Ethoxy-4-(Pentafluorosulfanyl)Benzene (CAS No. 1272542-12-7) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines an ethoxy group and a pentafluorosulfanyl group attached to a benzene ring. The pentafluorosulfanyl group (-SF5) is particularly notable for its strong electron-withdrawing properties, which significantly influence the chemical reactivity and physical properties of the molecule.

The synthesis of 1-Ethoxy-4-(Pentafluorosulfanyl)Benzene involves a multi-step process that typically begins with the preparation of the pentafluorosulfanyl precursor. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for synthesizing this group. For instance, researchers have explored the use of electrophilic substitution reactions on aromatic rings, leveraging the directing effects of the ethoxy group to achieve high regioselectivity. This approach not only enhances the yield but also minimizes the formation of by-products, making it more suitable for large-scale production.

One of the most promising applications of 1-Ethoxy-4-(Pentafluorosulfanyl)Benzene lies in its potential as a building block for advanced materials. The compound's ability to undergo various functionalization reactions makes it an ideal candidate for designing novel polymers, coatings, and electronic materials. For example, recent studies have demonstrated its utility in creating high-performance organic semiconductors with enhanced charge transport properties. These materials exhibit superior stability under thermal and mechanical stress, making them suitable for next-generation electronic devices such as flexible displays and sensors.

In the pharmaceutical industry, 1-Ethoxy-4-(Pentafluorosulfanyl)Benzene has shown potential as a lead compound for drug discovery. Its unique electronic properties make it an effective ligand in metalloenzyme inhibition studies. Researchers have reported that derivatives of this compound exhibit potent inhibitory activity against certain proteases, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. Furthermore, its fluorinated nature confers resistance to metabolic degradation, a critical factor in drug design.

From an environmental perspective, understanding the behavior of 1-Ethoxy-4-(Pentafluorosulfanyl)Benzene in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, its persistence in aquatic environments remains a concern due to its hydrophobic nature and strong fluorine-carbon bonds. Regulatory agencies are increasingly focusing on assessing the long-term ecological impacts of such compounds to ensure sustainable chemical practices.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of 1-Ethoxy-4-(Pentafluorosulfanyl)Benzene. Quantum mechanical calculations reveal that the pentafluorosulfanyl group significantly alters the electron density distribution across the benzene ring, enhancing its electrophilic character. This insight has facilitated the design of more efficient synthetic pathways and has opened new avenues for exploring its reactivity under various reaction conditions.

In conclusion, 1-Ethoxy-4-(Pentafluorosulfanyl)Benzene (CAS No. 1272542-12-7) stands out as a versatile and intriguing compound with applications spanning multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern chemistry and material science.